Cas no 2168974-34-1 (6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane)

• Product Name: 6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane
• CAS No: 2168974-34-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6125873
• PubChem ID: 165864250
• Update Time: 2025-07-22

6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane
• 6,6,7,7-tetramethyl-5-oxa-9-azaspiro[3.5]nonane
• EN300-1280148
• 2168974-34-1

• Inchi： 1S/C11H21NO/c1-9(2)8-12-11(6-5-7-11)13-10(9,3)4/h12H,5-8H2,1-4H3
• InChI Key： ALNXULWMWLEBGX-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)CNC21CCC2

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane

Introduction to 6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane (CAS No. 2168974-34-1) in Modern Chemical Research

6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane, identified by the Chemical Abstracts Service registry number 2168974-34-1, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its intricate spirocyclic framework, featuring a nitrogen-containing oxygen bridge, positions it as a promising scaffold for the development of novel bioactive molecules. This article explores the compound's chemical properties, synthetic pathways, and its emerging applications in pharmaceutical research.

The molecular structure of 6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane (CAS No. 2168974-34-1) consists of a spirocyclic system where a cyclohexane ring is linked to a nitrogen-containing heterocycle via an oxygen atom. This configuration imparts remarkable rigidity and stability to the molecule, making it an attractive candidate for drug design. The presence of multiple stereocenters and functional groups further enhances its versatility as a pharmacophore.

In recent years, spirocyclic compounds have been extensively studied due to their ability to exhibit favorable pharmacokinetic properties and enhanced binding affinity to biological targets. The spiro core in 6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane (CAS No. 2168974-34-1) is particularly noteworthy for its potential in modulating enzyme activity and receptor interactions. For instance, studies have demonstrated that spirocyclic scaffolds can effectively disrupt protein-protein interactions by introducing conformational constraints that mimic natural binding pockets.

The synthesis of 6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane (CAS No. 2168974-34-1) involves multi-step organic transformations that highlight the compound's synthetic accessibility despite its complex architecture. Researchers have employed transition-metal-catalyzed reactions and intramolecular cyclization strategies to construct the spirocyclic core efficiently. These synthetic methodologies not only provide insights into the structural assembly but also open avenues for derivatization and functionalization.

One of the most compelling aspects of 6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane (CAS No. 2168974-34-1) is its potential in addressing unmet medical needs through structure-based drug design. Recent computational studies have revealed that this compound exhibits binding affinity to several therapeutic targets, including kinases and proteases implicated in cancer and inflammatory diseases. The rigid spirocyclic framework ensures optimal positioning of key pharmacophoric elements, facilitating strong interactions with biological macromolecules.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. The nitrogen-oxygen bridge in 6,6,7,7-tetramethyl-5-oxa-9-azaspiro3.5nonane (CAS No. 2168974-34-1) serves as a versatile handle for further chemical modifications, enabling the creation of libraries of derivatives with tailored biological activities. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for preclinical evaluation.

Advances in spectroscopic techniques and crystallographic methods have further illuminated the structural features of 6,6,7,7-tetramethyl-5-oxa9azaspiro35nonane (CAS No. 2168974341). High-resolution NMR spectroscopy has been crucial in elucidating its stereochemistry and dynamics in solution phase, while X-ray crystallography has provided detailed insights into its solid-state conformational preferences. These structural determinations are essential for rationalizing its biological behavior and guiding subsequent optimization efforts.

The growing interest in spirocyclic compounds has also spurred innovation in synthetic methodologies tailored to their construction. Recent publications highlight novel catalytic systems that enable asymmetric synthesis of chiral spirocycles with high enantioselectivity. Such advances are particularly relevant for developing enantiomerically pure drugs where stereochemical purity is critical for efficacy and safety.

In conclusion, 66 77 tetramethyl 55 oxao 99 azaspiro35nonane( CAS No . 2168974341 ) represents a fascinating example of how structural complexity can be leveraged to create bioactive molecules with therapeutic potential . Its unique spirocyclic architecture , coupled with synthetic tractability , positions it as a valuable scaffold for medicinal chemists . As research progresses , we can anticipate further discoveries that will expand its utility across diverse therapeutic areas .